Cas no 51440-82-5 (4-methyl-3h-1,3-oxazine-2,6-dione)

• Product Name: 4-methyl-3h-1,3-oxazine-2,6-dione
• CAS No: 51440-82-5
• MF: C₅H₅NO₃
• MW: 127.098101377487
• CID: 1575072
• PubChem ID: 535707
• Update Time: 2025-04-21

4-methyl-3h-1,3-oxazine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3h-1,3-oxazine-2,6-dione
• 4-Methyl-2H-1,3-oxazine-2,6(3H)-dione
• 4-Methyl-1,3-oxazine-2,6[3H]-dione
• AC1LBH8G
• STOCK4S-25549
• CTK6B4226
• MolPort-000-263-281
• 4-methyl-1,3-oxazine-2,6-dione
• STL341717
• ZINC00532355
• AKOS002735724
• 4-Methyl-2H-1,3-oxazine-2,6(3H)-dione; 4-Methyl-1,3-oxazine-2,6[3H]-dione; AC1LBH8G; STOCK4S-25549; CTK6B4226; MolPort-000-263-281; 4-methyl-1,3-oxazine-2,6-dione; STL341717; ZINC00532355; AKOS002735724;
• 4-methyl-2H-1,3-oxazine-2,6-(3H)-dione
• 4-Methyl-2H-1,3-oxazine-2,6(3H)-dione #
• InChI=1/C5H5NO3/c1-3-2-4(7)9-5(8)6-3/h2H,1H3,(H,6,8
• 51440-82-5
• DTXSID30336708
• SCHEMBL1399872
• 1,3-OXAZINE,2,6-DIONE,4-METHYL,1,2,3,6-TETRAHYDRO
• 2H-1,3-oxazine-2,6(3H)-dione, 4-methyl-

• Inchi： 1S/C5H5NO3/c1-3-2-4(7)9-5(8)6-3/h2H,1H3,(H,6,8)
• InChI Key： OIAKGMHQBFLCTH-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)NC1=O)=O

Computed Properties

• Exact Mass: 127.026943022g/mol
• Monoisotopic Mass: 127.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.4Ų